Cas no 14719-80-3 (Benzoic acid, 4-chloro-3-nitro-, phenylmethyl ester)

• Product Name: Benzoic acid, 4-chloro-3-nitro-, phenylmethyl ester
• CAS No: 14719-80-3
• MF: C₁₄H₁₀ClNO₄
• MW: 291.686502933502
• CID: 1323379
• PubChem ID: 4926748
• Update Time: 2025-04-20

Benzoic acid, 4-chloro-3-nitro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-3-nitro-, phenylmethyl ester
• benzyl 4-chloro-3-nitrobenzoate
• 14719-80-3
• AKOS003442410
• DTXSID10406837

• Inchi： 1S/C14H10ClNO4/c15-12-7-6-11(8-13(12)16(18)19)14(17)20-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： KZIZRCJLUOADAX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OCC2C=CC=CC=2)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.0298355g/mol
• Monoisotopic Mass: 291.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.1Ų